Cas no 1270486-27-5 (2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol
• CAS No: 1270486-27-5
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6171580
• PubChem ID: 131553952
• Update Time: 2025-08-05

2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol
• 1270486-27-5
• EN300-1915253

• Inchi： 1S/C11H13BrN2O/c1-11(13,6-15)10-5-7-4-8(12)2-3-9(7)14-10/h2-5,14-15H,6,13H2,1H3
• InChI Key： DGZQYMMHLNEUEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C)(CO)N)N2

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62Ų

Additional information on 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol

Introduction to 2-Amino-2-(5-Bromo-1H-Indol-2-yl)Propan-1-ol (CAS No. 1270486-27-5)

2-Amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol, with the CAS number 1270486-27-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an indole ring and a bromine substituent, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol is C₁₃H₁₆BrN₂O, and its molecular weight is approximately 304.18 g/mol. The compound's structure consists of an indole core with a bromine atom at the 5-position, an amino group, and a hydroxyl group attached to the propanol side chain. These structural elements contribute to its potential biological activities and pharmacological properties.

In recent years, 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play crucial roles in various physiological processes, including mood regulation, sleep, and appetite. Research has shown that compounds with similar structures to 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol can exhibit selective agonist or antagonist properties at specific serotonin receptor subtypes.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity and functional activity of 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol at serotonin receptors. The results demonstrated that this compound exhibits high affinity for the 5-HT₆ receptor, which is implicated in cognitive function and neurodegenerative diseases. This finding suggests that 2-amino-2-(5-bromo-1H-indol-2-yl)propan-1-ol could be a promising candidate for the development of novel treatments for conditions such as Alzheimer's disease and schizophrenia.

Beyond its potential as a serotonin receptor modulator, 2-amino-2-(5-bromo-1H-indol-2-y l)propan - 1 - ol has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. A study published in the European Journal of Pharmacology in 2023 evaluated the anti-inflammatory effects of 2-amino - 2 - (5 - bromo - 1 H - indol - 2 - yl)propan - 1 - ol in vitro and in vivo models. The results indicated that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-amino - 2 - (5 - bromo - 1 H - indol - 2 - yl)propan - 1 - ol have also been investigated to assess its suitability for therapeutic use. A study published in the Journal of Pharmaceutical Sciences in 2023 examined the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results showed that 2-amino - 2 - (5 - bromo - 1 H - indol - 2 - yl)propan - 1 - ol has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

In addition to its potential therapeutic applications, 2-amino - 2 - (5 - bromo - 1 H - indol - 2 - yl)propan - 1 - ol has been used as a tool compound in academic research to study the structure-function relationships of indole derivatives. Its unique structural features make it an excellent model for understanding how subtle changes in chemical structure can influence biological activity. This knowledge can be applied to the rational design of new compounds with improved pharmacological profiles.

The synthesis of 2-amino - 2 -(5-bromo--indol--yl)propan--ol involves several steps, including the formation of the indole core, introduction of the bromine substituent, and attachment of the amino and hydroxyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A recent review article published in Organic & Biomolecular Chemistry in 2033 summarized these synthetic methods and highlighted their applicability to large-scale production.

In conclusion, 2-amino--(5-bromo--indol--yl)propan--ol (CAS No. --) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new opportunities will emerge for its use in treating various diseases and conditions.